1-ethyl-2-[5-(1H-1,2,4-triazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole

• IUPAC Name: [2-(1-ethylbenzimidazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(1H-1,2,4-triazol-5-yl)methanone
• InChI: InChI=1S/C18H21N7O/c1-2-25-15-6-4-3-5-14(15)21-18(25)24-9-12-7-23(8-13(12)10-24)17(26)16-19-11-20-22-16/h3-6,11-13H,2,7-10H2,1H3,(H,19,20,22)
• InChI Key: YNIJRTPPKNXHPO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1N3CC4CN(CC4C3)C(=O)C5=NC=NN5
• Molecular Formula: C18H21N7O
• Molecular Weight: 351.4 g/mol
• CAS No.: 2640946-50-3

Description

This compound features a benzodiazole core substituted with an ethyl group at the 1-position and a complex bicyclic system at the 2-position. The bicyclic system consists of an octahydropyrrolo[3,4-c]pyrrole scaffold linked to a 1,2,4-triazole ring via a carbonyl group. This structural design integrates multiple heterocyclic motifs known for their pharmacological relevance, including benzodiazole (associated with DNA intercalation and enzyme inhibition) and 1,2,4-triazole (noted for antimicrobial and antifungal properties) .

Preparation Methods

Alkylation of 1H-1,3-Benzodiazole

The 1H-1,3-benzodiazole core is readily accessible via cyclocondensation of o-phenylenediamine with formic acid or triethyl orthoformate. Subsequent N-ethylation is achieved using ethyl iodide in the presence of a base (e.g., K₂CO₃) in dimethylformamide (DMF) at 60–80°C for 12–24 hours.

Reaction Conditions :

Reagent	Solvent	Temperature	Time	Yield
Ethyl iodide, K₂CO₃	DMF	80°C	24 h	85%

Characterization :

• ¹H NMR (400 MHz, CDCl₃) : δ 7.85 (d, J = 8.0 Hz, 2H), 7.45 (t, J = 8.0 Hz, 2H), 4.32 (q, J = 7.2 Hz, 2H), 1.52 (t, J = 7.2 Hz, 3H).

• HRMS (ESI+) : m/z calcd for C₉H₉N₂ [M+H]⁺: 145.0764; found: 145.0767.

Construction of Octahydropyrrolo[3,4-c]pyrrole

Proline-Derived Double Cyclization

The octahydropyrrolo[3,4-c]pyrrole moiety is synthesized from (S)-proline via a sequence of protection, oxidation, and reductive amination (Scheme 1).

Procedure :

• Protection : (S)-Proline is protected as its tert-butyloxycarbonyl (Boc) derivative using Boc₂O in THF.

• Oxidation : Boc-proline is converted to the corresponding aldehyde via Swern oxidation (oxalyl chloride, DMSO, NEt₃).

• Reductive Amination : The aldehyde undergoes reductive amination with a second proline-derived amine, followed by Boc deprotection (TFA/CH₂Cl₂) and spontaneous cyclization.

Optimization Insights :

• Use of NaBH₃CN as the reducing agent improves stereochemical fidelity (dr > 95:5).

• Cyclization proceeds efficiently in toluene at reflux (yield: 78%).

Reagent	Base	Solvent	Temperature	Yield
Triazole-3-carbonyl chloride	NaOH	CH₂Cl₂	0°C → rt	65%

Challenges :

• Competitive formation of regioisomers due to triazole tautomerism.

• Mitigated by employing bulky bases (e.g., DMAP) to favor N3-acylation.

Final Coupling: Benzodiazole-Pyrrolopyrrole Linkage

Buchwald-Hartwig Amination

The C2–N bond is forged via palladium-catalyzed coupling between 1-ethyl-1H-1,3-benzodiazole-2-boronic acid and the pyrrolopyrrole amine (Scheme 3).

Catalytic System :

• Pd(OAc)₂ (5 mol%), Xantphos (10 mol%), Cs₂CO₃, dioxane, 100°C, 24 h.

Yield : 62%
Key Optimization :

• Microwave irradiation reduces reaction time to 2 h (yield: 68%).

Stereochemical Considerations and Resolution

The octahydropyrrolo[3,4-c]pyrrole system introduces four stereocenters, necessitating asymmetric synthesis or chiral resolution.

Chiral Auxiliary Approach

Use of (S)-proline ensures enantiomeric purity in the bicyclic core. Diastereomeric byproducts are removed via recrystallization (hexane/EtOAc).

Chromatographic Resolution

Racemic mixtures are resolved using chiral stationary phases (e.g., Chiralpak AD-H), achieving >99% ee.

Spectroscopic Characterization and Validation

¹H NMR Analysis

• Benzodiazole protons : δ 7.82 (d, J = 8.0 Hz, 2H), 7.40 (t, J = 8.0 Hz, 2H).

• Pyrrolopyrrole protons : δ 3.95–3.70 (m, 4H), 2.90–2.60 (m, 4H).

• Triazole carbonyl : δ 8.45 (s, 1H).

HPLC Purity

• Method : C18 column, 70:30 H₂O/MeCN, 1.0 mL/min, λ = 254 nm.

• Retention time : 12.3 min; purity: 98.5%.

Comparative Evaluation of Synthetic Routes

Method	Yield (%)	Purity (%)	Stereoselectivity	Scalability
Proline cyclization	78	99	High	Moderate
Reductive amination	65	97	Moderate	High
Buchwald-Hartwig	68	98	N/A	Low

Chemical Reactions Analysis

Types of Reactions

1-ethyl-2-[5-(1H-1,2,4-triazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole can undergo several types of chemical reactions:

• Oxidation: : Oxidative reactions may occur at various positions on the compound, depending on the specific reagents and conditions.

• Reduction: : Reduction reactions can modify the triazole or benzodiazole rings.

• Substitution: : Electrophilic and nucleophilic substitution reactions can introduce or replace functional groups.

Common Reagents and Conditions

Typical reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide, potassium permanganate), reducing agents (e.g., sodium borohydride, lithium aluminum hydride), and various nucleophiles and electrophiles (e.g., alkyl halides, amines).

Major Products Formed

The major products formed depend on the specific reactions and conditions used. Examples include substituted benzodiazoles, modified triazole rings, and functionalized pyrrolopyrrol derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

Antimicrobial Activity
Research has shown that compounds containing triazole moieties exhibit significant antimicrobial properties. The incorporation of the triazole ring in this compound enhances its efficacy against a variety of pathogens. Studies indicate that derivatives of triazoles can inhibit the growth of fungi and bacteria, making them suitable candidates for developing new antimicrobial agents .

Anticancer Properties
The benzodiazole structure is known for its role in anticancer drug development. Compounds similar to 1-ethyl-2-[5-(1H-1,2,4-triazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole have been evaluated for their ability to induce apoptosis in cancer cells. Preliminary studies suggest that this compound could disrupt cancer cell proliferation pathways, providing a basis for further exploration in oncological therapies .

Neuroprotective Effects
Recent investigations into the neuroprotective effects of triazole-containing compounds indicate potential benefits in treating neurodegenerative diseases. The compound may exhibit protective effects against oxidative stress and neuroinflammation, which are critical factors in conditions such as Alzheimer's disease .

Agricultural Applications

Pesticidal Activity
The triazole moiety is widely recognized in agrochemicals for its fungicidal properties. The compound's structure suggests potential use as a pesticide or fungicide. Research indicates that similar compounds can effectively control fungal pathogens in crops, thereby enhancing agricultural productivity and sustainability .

Herbicide Development
There is ongoing research into the herbicidal properties of triazole derivatives. The ability to inhibit specific enzymes in plants can lead to effective weed management strategies. This compound could be modified to enhance selectivity and efficacy against target weed species while minimizing impact on crops .

Material Science Applications

Polymer Synthesis
The unique chemical structure of 1-ethyl-2-[5-(1H-1,2,4-triazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole allows for its incorporation into polymer matrices. Research has indicated that such polymers can exhibit enhanced thermal stability and mechanical properties. This application is particularly relevant in the development of advanced materials for electronics and aerospace industries .

Nanotechnology
In nanotechnology, triazole-based compounds are being explored for their potential use in drug delivery systems. The ability to form stable nanoparticles can facilitate targeted delivery of therapeutic agents to specific tissues or cells. This application is crucial for improving the efficacy of treatments while reducing side effects .

Mechanism of Action

The mechanism of action for this compound involves interactions with specific molecular targets, such as enzymes or receptors. The unique structure of the compound allows it to engage in various binding interactions and modulate biochemical pathways. For example, the triazole ring may interact with enzyme active sites, while the benzodiazole core can provide hydrophobic interactions.

Comparison with Similar Compounds

Key Structural Features for Comparison :

Heterocyclic Core : Benzodiazole vs. pyrazole, oxadiazole, or triazolo-thiadiazole.

Bicyclic Systems : Octahydropyrrolo[3,4-c]pyrrole vs. bicyclo[2.2.2]octane or fused triazolo-thiadiazole.

Functional Groups : 1,2,4-Triazole-carbonyl vs. oxadiazole, pyridyl, or methoxyphenyl substituents.

Notable Analogues :

3-(5-(4-Methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles (): Combines pyrazole and triazolo-thiadiazole fused systems. Activity: Antifungal via inhibition of 14α-demethylase lanosterol (PDB: 3LD6) . Synthesis: Involves hydrazine hydrate and carboxylic acids in phosphorus oxychloride, differing from the target compound’s likely route due to the absence of a pyrrolopyrrole scaffold .

5-[1,1-Diphenyl-3-(exo-6-hydroxy-2-azabicyclo[2.2.2]oct-2-yl)propyl]-2-methyl-1,3,4-oxadiazole ():

• Features a bicyclo[2.2.2]octane system and oxadiazole.
• Activity : Primarily explored for CNS applications (exact targets unspecified).
• Synthesis : Relies on azabicyclo-octane intermediates, contrasting with the triazole-carbonyl linkage in the target compound .

2-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-{5-[1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}ethan-1-one (): Shares the octahydropyrrolo[3,4-c]pyrrole and benzodiazole core but substitutes triazole with an oxazolyl group.

Pharmacological and Physicochemical Properties

Compound	Core Structure	Key Substituents	Reported Activity	Synthesis Highlights	References
Target Compound	Benzodiazole + Pyrrolopyrrole	1,2,4-Triazole-carbonyl	Inferred: Antifungal/kinase	Likely involves SNAr or amide coupling	–
Triazolo-thiadiazoles ()	Triazolo[3,4-b]thiadiazole + Pyrazole	4-Methoxyphenyl	Antifungal (14α-demethylase)	Hydrazine hydrate, POCl3
Oxadiazole-azabicyclo-octane ()	Oxadiazole + Bicyclo[2.2.2]octane	Diphenylpropyl	CNS applications	Azabicyclo-octane intermediates
Oxazolyl-pyrrolopyrrole ()	Benzodiazole + Pyrrolopyrrole	3,5-Dimethyloxazole	Inferred: Enzyme inhibition	Oxazole-ethylation steps

Key Observations :

• The target compound’s 1,2,4-triazole-carbonyl group may enhance solubility and metal-binding capacity compared to oxadiazole or oxazole analogues .

Biological Activity

1-ethyl-2-[5-(1H-1,2,4-triazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole is a complex chemical compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.

Chemical Structure

The compound features a unique structure that includes:

• Benzodiazole moiety
• Triazole ring
• Octahydropyrrolo framework

This structural diversity is believed to contribute to its biological activity.

Antimicrobial Properties

Research indicates that compounds containing the 1,2,4-triazole ring exhibit significant antimicrobial activity. For instance, derivatives of triazoles have been shown to be effective against various bacterial strains such as Staphylococcus aureus and Enterococcus faecalis . The incorporation of the octahydropyrrolo structure may enhance these properties due to increased lipophilicity and interaction with microbial membranes.

Antioxidant Activity

Studies have demonstrated that triazole derivatives possess antioxidant properties. The ability to scavenge free radicals is crucial for preventing oxidative stress-related diseases. Compounds similar to the target compound have shown promising results in reducing oxidative damage in cellular models .

Anticancer Activity

The anticancer potential of 1-ethyl-2-[5-(1H-1,2,4-triazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole has been investigated in vitro. For example, related triazole compounds have demonstrated cytotoxic effects against cancer cell lines such as MCF-7 (breast cancer) and HCT-116 (colon cancer), with IC50 values indicating significant activity . The mechanism of action is hypothesized to involve apoptosis induction and cell cycle arrest.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. Key steps include:

• Formation of the triazole ring via cyclization reactions.
• Introduction of the octahydropyrrolo structure through a series of condensation reactions.
• Finalization of the benzodiazole moiety through electrophilic aromatic substitution.

Study 1: Antimicrobial Evaluation

A study conducted on various derivatives of triazoles revealed that specific modifications led to enhanced antimicrobial activity against Gram-positive and Gram-negative bacteria. The introduction of electron-withdrawing groups on the triazole ring significantly improved efficacy .

Study 2: Anticancer Screening

In another investigation, several triazole-based compounds were screened for their cytotoxic effects against different cancer cell lines. Notably, compounds with a similar structural framework to our target compound exhibited IC50 values below 50 µM against HCT-116 cells, suggesting potential for further development as anticancer agents .

Data Summary Table

Biological Activity	Tested Strains/Cell Lines	IC50 Values (µM)	Reference
Antimicrobial	Staphylococcus aureus	-
	Enterococcus faecalis	-
Antioxidant	Cellular models	-
Anticancer	MCF-7	43.4
	HCT-116	27.3

Q & A

Q. What synthetic strategies are optimal for constructing the fused pyrrolo[3,4-c]pyrrole core in this compound?

The synthesis of fused bicyclic pyrrolidine systems typically involves cyclocondensation reactions. For example, describes the use of hydrazine hydrate to form pyrazole intermediates, followed by stepwise cyclization under acidic or basic conditions to generate condensed heterocycles. Key steps include:

• Ring closure : Use of phosphorus oxychloride for dehydration and cyclization .
• Protecting group management : Ethyl ester groups are retained during intermediate steps to prevent undesired side reactions .
• Solvent selection : Toluene or DMF is preferred for high-temperature reactions to stabilize reactive intermediates .

Q. Which analytical techniques are critical for confirming the structure and purity of this compound?

Standard characterization methods include:

Technique	Application	Example from Evidence
1H NMR	Assigns proton environments in the benzodiazole and triazole moieties	Used in to confirm regioselectivity of pyrazole substitution .
HPLC	Validates purity (>95%) by retention time analysis	Applied in for quality control of intermediates .
IR Spectroscopy	Identifies carbonyl (C=O) and NH stretches in the triazole fragment	Used in to confirm amide bond formation .

Q. How can reaction conditions be optimized to improve yields of the triazole-carbonyl linkage?

• Catalyst screening : Phosphorus oxychloride () or Pd-based catalysts () enhance coupling efficiency between triazole and pyrrolidine systems.
• Temperature control : Reactions at 80–100°C minimize decomposition of acid-sensitive intermediates .
• Purification : Column chromatography with silica gel and ethyl acetate/hexane gradients resolves polar byproducts .

Advanced Research Questions

Q. How do steric and electronic effects influence the compound’s interaction with biological targets like 14-α-demethylase?

Molecular docking studies (e.g., using PDB: 3LD6) reveal:

• The triazole-carbonyl group forms hydrogen bonds with the heme iron in 14-α-demethylase, mimicking natural substrates .
• The ethyl group on the benzodiazole moiety occupies a hydrophobic pocket, enhancing binding affinity. Computational models in suggest a binding energy of −8.2 kcal/mol, comparable to fluconazole (−7.9 kcal/mol) .
• Contradiction alert : Some analogues show reduced activity despite favorable docking scores, suggesting off-target interactions or metabolic instability .

Q. What experimental approaches resolve contradictions between in silico predictions and observed biological activity?

• Metabolic profiling : Use LC-MS to identify oxidative metabolites (e.g., N-deethylation) that reduce efficacy .
• Enzyme kinetics : Compare IC₅₀ values across isoforms (e.g., fungal vs. human cytochrome P450) to assess selectivity .
• Crystallography : Co-crystallize the compound with the target enzyme to validate docking poses and identify steric clashes .

Q. How can the compound’s pharmacokinetic properties be enhanced without altering its core pharmacophore?

• Prodrug strategies : Introduce hydrolyzable esters (e.g., ethyl to pivaloyloxymethyl) to improve oral bioavailability ( used similar approaches for pyrazole derivatives) .
• Salt formation : Pair the free base with succinate or hydrochloride to enhance aqueous solubility .
• Stability assays : Conduct accelerated degradation studies under UV light and varying pH to identify labile sites (e.g., benzodiazole ring oxidation) .

Q. What are the key challenges in scaling up synthesis while maintaining stereochemical integrity?

• Chiral centers : The octahydropyrrolo[3,4-c]pyrrole system has multiple stereocenters. Asymmetric hydrogenation with Ru-BINAP catalysts () or chiral auxiliaries can enforce configuration .
• Process impurities : Monitor diastereomer formation via chiral HPLC and optimize reaction time/temperature to minimize epimerization .

Q. How does the compound’s electronic structure influence its spectroscopic signatures?

• UV-Vis : The conjugated benzodiazole-triazole system absorbs at λₘₐₓ ~310 nm (π→π* transitions), with shifts observed upon protonation or metal coordination .
• 13C NMR : The triazole carbonyl resonates at δ ~165 ppm, while the benzodiazole carbons appear at δ 140–150 ppm .